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Enantiomer Synthesis and Biological Activity
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Compound Focus: Mequitamium lodide

CAS No.: 101396-42-3

Cat. No.: S534996

The most detailed scientific information available comes from a study that describes the preparation of

Mequitamium Iodide enantiomers and their subsequent biological evaluation [1] [2].

¢ Key Finding: The research indicates that the (+)-(S)-enantiomer is a significantly more potent
histamine antagonist than the (-)-(R)-enantiomer, while both show similar antimuscarinic activity in
vitro [1] [2].

The synthesis of these enantiomers was achieved not by a traditional asymmetric synthesis, but through a
chiral chromatographic resolution of the precursor compound, mequitazine [1] [2]. The workflow for

this process can be summarized as follows:
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Mequitamium lodide: Core Chemical Data

The table below consolidates the fundamental identifying information for Mequitamium Iodide from

various chemical databases [3] [4] [5].

Property Description

IUPAC Name 10-[(1-methyl-1-azoniabicyclo[2.2.2]octan-3-yl)methyl]phenothiazine iodide [5]
Molecular Formula C21H25IN2S [3] [4] [5]

Molecular Weight 464.406 g/mol [4] [5]

CAS Registry Number 101396-42-3 [4] [5]
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Property Description

Synonyms LG 30435; Mequitamii iodidum (INN-Latin) [4] [5]

Guidance for Further Research

The unavailability of a full synthesis pathway in public sources is common for pharmaceutical compounds.

To proceed with your research, consider the following approaches:

e Focus on the Precursor: The key to the known synthesis is "mequitazine” [1]. Researching the
synthesis of mequitazine itself may provide a route that you can then adapt, with the final step
involving a quaternization reaction with methyl iodide.

e Consult Specialized Databases: Deep technical data, such as a detailed laboratory synthesis, is
often housed in proprietary or subscription-based databases (e.g., Reaxys, SciFinder). Accessing
these through an institutional subscription would be the most reliable next step.

e Patent Literature: The original development of Mequitamium lodide (referenced by its code LG
30435) would be documented in pharmaceutical patents, which often contain detailed experimental

sections.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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